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Compound of Interest

Compound Name: 2-Bromo-5-methylhexane

Cat. No.: B2365950 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides a detailed description of the chemical compound 2-Bromo-5-
methylhexane, focusing on its IUPAC nomenclature and molecular structure.

IUPAC Name and Verification
The systematic name for the compound, as determined by the International Union of Pure and

Applied Chemistry (IUPAC) nomenclature rules, is 2-Bromo-5-methylhexane.[1][2] This name

is derived based on the following structural analysis:

Identification of the Parent Chain: The longest continuous carbon chain in the molecule

consists of six carbon atoms, which corresponds to the parent alkane name "hexane".[3][4]

Identification and Location of Substituents: There are two substituents attached to the

hexane chain:

A bromine atom (Br), indicated by the prefix "bromo-".[5]

A methyl group (-CH₃), indicated by the prefix "methyl-".

Numbering the Parent Chain: The carbon chain is numbered from the end that gives the

substituents the lowest possible locants (positions).[6][7] Numbering from right to left in the

standard representation results in the bromine atom being on carbon #2 and the methyl

group on carbon #5. Numbering from the other direction would assign positions 2 (for
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methyl) and 5 (for bromo), but since "bromo" comes before "methyl" alphabetically, the first

numbering scheme is preferred to give the alphabetically prior group the lower number when

there's a tie in locants from either direction.

Assembling the Name: The substituents are listed in alphabetical order, preceded by their

locants.[3] Therefore, the name is constructed as 2-Bromo-5-methylhexane.

The molecular formula for this compound is C₇H₁₅Br.[1][8]

Molecular Structure
The structure of 2-Bromo-5-methylhexane consists of a central six-carbon hexane chain. A

bromine atom is attached to the second carbon atom, and a methyl group is attached to the

fifth carbon atom. The chemical structure can be unambiguously represented by the SMILES

(Simplified Molecular-Input Line-Entry System) string: CC(C)CCC(C)Br.[1][8][9]

The two-dimensional representation of the 2-Bromo-5-methylhexane structure is provided

below.

Figure 1: 2D structure of 2-Bromo-5-methylhexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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